Cas no 1207428-93-0 ((2-chloro-4-fluoro-5-methylphenyl)boronic acid)

• Product Name: (2-chloro-4-fluoro-5-methylphenyl)boronic acid
• CAS No: 1207428-93-0
• MF: C₇H₇BClFO₂
• MW: 188.391684770584
• MDL: MFCD18383900
• CID: 4577403
• PubChem ID: 79001994
• Update Time: 2025-11-02

(2-chloro-4-fluoro-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-methylphenylboronic acid
• Boronic acid, B-(2-chloro-4-fluoro-5-methylphenyl)-
• (2-chloro-4-fluoro-5-methylphenyl)boronic acid

• MDL： MFCD18383900
• Inchi： 1S/C7H7BClFO2/c1-4-2-5(8(11)12)6(9)3-7(4)10/h2-3,11-12H,1H3
• InChI Key： IZSSLSDISWWLLH-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=C(F)C=C1Cl)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-chloro-4-fluoro-5-methylphenyl)boronic acid

Comprehensive Overview of (2-Chloro-4-fluoro-5-methylphenyl)boronic acid (CAS No. 1207428-93-0) in Modern Chemistry

(2-Chloro-4-fluoro-5-methylphenyl)boronic acid (CAS No. 1207428-93-0) is a highly versatile boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in pharmaceutical and materials science research. This compound, characterized by its halogen-substituted aromatic ring, serves as a critical building block for synthesizing complex organic molecules. Its unique electronic and steric properties make it indispensable in designing drug candidates and functional materials, aligning with the growing demand for precision in small-molecule therapeutics and agrochemicals.

Recent trends in green chemistry have spotlighted (2-Chloro-4-fluoro-5-methylphenyl)boronic acid due to its role in catalytic transformations that minimize waste. Researchers are increasingly exploring its applications in metal-free coupling reactions and bioconjugation, addressing sustainability concerns. The compound’s compatibility with water-soluble ligands and microwave-assisted synthesis further enhances its appeal, as these methods reduce energy consumption—a hot topic in AI-driven drug discovery forums and academic publications.

From a structural perspective, the chloro-fluoro-methyl substitution pattern in this boronic acid enables selective functionalization, a feature leveraged in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These applications dominate current medicinal chemistry discussions, particularly in targeting undruggable proteins. Analytical techniques like NMR spectroscopy and HPLC purity testing confirm its stability under diverse conditions, ensuring reproducibility—a key concern for contract research organizations (CROs) and patent filings.

The commercial availability of CAS No. 1207428-93-0 through specialized chemical suppliers has surged, driven by its utility in high-throughput screening libraries. Its cost-effectiveness compared to custom-synthesized analogs makes it a staple in academic labs and industrial R&D. Notably, its shelf stability and compatibility with automated synthesis platforms align with the rise of AI-optimized reaction planning, a frequently searched topic in cheminformatics communities.

Future directions for (2-Chloro-4-fluoro-5-methylphenyl)boronic acid include its integration into continuous flow chemistry systems and photoredox catalysis, areas gaining traction in grant proposals and conference proceedings. As the demand for tailored boronic acids grows, this compound exemplifies how structural modularity meets the evolving needs of precision synthesis—a theme resonating across scientific search queries and open-access journals.